5-[4-(benzyloxy)benzylidene]-1-(4-nitrophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5E)-1-(4-nitrophenyl)-5-[(4-phenylmethoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C24H17N3O6/c28-22-21(14-16-6-12-20(13-7-16)33-15-17-4-2-1-3-5-17)23(29)26(24(30)25-22)18-8-10-19(11-9-18)27(31)32/h1-14H,15H2,(H,25,28,30)/b21-14+
• InChI Key: WNXLOHNYKSMDHN-KGENOOAVSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C=C3C(=O)NC(=O)N(C3=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=C/3\C(=O)NC(=O)N(C3=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C24H17N3O6
• Molecular Weight: 443.4 g/mol

Description

5-[4-(benzyloxy)benzylidene]-1-(4-nitrophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyrimidine derivative that has been synthesized using different methods and has been studied extensively for its biological and chemical properties.

Mechanism of Action

The mechanism of action of 5-[4-(benzyloxy)benzylidene]-1-(4-nitrophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cellular processes such as DNA replication and protein synthesis. It has also been shown to induce oxidative stress in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
Studies have demonstrated that the compound has a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[4-(benzyloxy)benzylidene]-1-(4-nitrophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its relatively simple synthesis method, making it easily accessible for researchers. However, its low solubility in water can pose a challenge in certain experiments, and its potential toxicity may limit its use in certain applications.

Future Directions

Future research on 5-[4-(benzyloxy)benzylidene]-1-(4-nitrophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione could focus on its potential applications in other fields, such as materials science and agriculture. Additionally, further studies could be conducted to better understand its mechanism of action and potential side effects, as well as to optimize its synthesis method for more efficient production.

Synthesis Methods

The synthesis of 5-[4-(benzyloxy)benzylidene]-1-(4-nitrophenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione can be achieved through various methods. One such method involves the reaction of 4-nitrobenzaldehyde and benzyl 4-hydroxybenzoate with barbituric acid in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, it has been shown to have potential as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. It has also been studied for its potential use as an antimicrobial agent, with promising results against both gram-positive and gram-negative bacteria.